Cas no 2138126-88-0 (3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol)
3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-{2-azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol
- EN300-1160401
- 2138126-88-0
- 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol
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- Inchi: 1S/C17H31NO/c1-17(2,3)15-9-8-14(19)10-16(15)18-11-12-4-6-13(18)7-5-12/h12-16,19H,4-11H2,1-3H3
- InChI Key: PLFALCVJRMXVIT-UHFFFAOYSA-N
- SMILES: OC1CCC(C(C)(C)C)C(C1)N1CC2CCC1CC2
Computed Properties
- Exact Mass: 265.240564612g/mol
- Monoisotopic Mass: 265.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 23.5Ų
3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160401-1.0g |
3-{2-azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol |
2138126-88-0 | 1g |
$0.0 | 2023-06-08 |
3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol
3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol: A Comprehensive Overview
3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol, commonly referred to by its CAS number CAS No 2138126-88-0, is a complex organic compound with a unique bicyclic structure and hydroxyl functionality. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis.
The molecular structure of this compound is characterized by a bicyclo[2.2.2]octane ring system, which is a highly rigid and stable framework. The presence of the azabicyclo group introduces nitrogen into the structure, enhancing its electronic properties and reactivity. Additionally, the tert-butyl substituent provides steric bulk, which can influence the compound's solubility and interaction with other molecules.
Recent studies have highlighted the importance of CAS No 2138126-88-0 in drug discovery efforts, particularly in the development of bioactive molecules with specific pharmacological properties. The compound's unique combination of rigidity and flexibility makes it an ideal candidate for exploring new therapeutic agents targeting complex biological systems.
In terms of synthesis, researchers have developed several efficient methods to prepare this compound, including multi-component reactions and ring-closing metathesis strategies. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.
The hydroxyl group present in the molecule plays a crucial role in its reactivity and functionality. It can participate in various chemical transformations, such as esterification, etherification, and nucleophilic substitution reactions, enabling the creation of derivatives with diverse properties.
From a materials science perspective, 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol has shown promise as a building block for advanced polymers and materials with tailored mechanical and thermal properties. Its ability to form strong intermolecular interactions makes it a valuable component in the design of high-performance materials.
Furthermore, recent computational studies have provided insights into the electronic structure and reactivity of this compound at the quantum level. These findings have paved the way for predictive modeling of its behavior in different chemical environments, enhancing its utility in both academic research and industrial applications.
In conclusion, CAS No 2138126-88-0, or 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol, stands out as a versatile and intriguing compound with vast potential across multiple disciplines. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
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